Cas no 1368484-48-3 (1-(2,4-Dimethoxyphenyl)-1,2-ethanediol)

1-(2,4-Dimethoxyphenyl)-1,2-ethanediol is a versatile diol compound featuring a dimethoxyphenyl substituent, which enhances its utility in organic synthesis and pharmaceutical applications. The presence of two hydroxyl groups and methoxy functionalities provides multiple reactive sites, making it a valuable intermediate for the preparation of complex molecules, including chiral ligands and bioactive compounds. Its structural stability and solubility in common organic solvents facilitate efficient handling in synthetic workflows. The compound’s well-defined stereochemistry also supports its use in asymmetric synthesis, enabling precise control over reaction outcomes. These properties make it a practical choice for researchers in medicinal chemistry and material science.
1-(2,4-Dimethoxyphenyl)-1,2-ethanediol structure
1368484-48-3 structure
Product Name:1-(2,4-Dimethoxyphenyl)-1,2-ethanediol
CAS No:1368484-48-3
MF:C10H14O4
MW:198.215763568878
CID:5281074
PubChem ID:80502414
Update Time:2025-06-12

1-(2,4-Dimethoxyphenyl)-1,2-ethanediol Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4-Dimethoxyphenyl)-1,2-ethanediol
    • 1-(2,4-dimethoxyphenyl)ethane-1,2-diol
    • 1,2-Ethanediol, 1-(2,4-dimethoxyphenyl)-
    • Inchi: 1S/C10H14O4/c1-13-7-3-4-8(9(12)6-11)10(5-7)14-2/h3-5,9,11-12H,6H2,1-2H3
    • InChI Key: KKYJQQOBGFTVOI-UHFFFAOYSA-N
    • SMILES: OC(CO)C1C=CC(=CC=1OC)OC

Computed Properties

  • Exact Mass: 198.08920892g/mol
  • Monoisotopic Mass: 198.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.9

1-(2,4-Dimethoxyphenyl)-1,2-ethanediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-679346-0.05g
1-(2,4-dimethoxyphenyl)ethane-1,2-diol
1368484-48-3
0.05g
$827.0 2023-03-11
Enamine
EN300-679346-0.1g
1-(2,4-dimethoxyphenyl)ethane-1,2-diol
1368484-48-3
0.1g
$867.0 2023-03-11
Enamine
EN300-679346-0.25g
1-(2,4-dimethoxyphenyl)ethane-1,2-diol
1368484-48-3
0.25g
$906.0 2023-03-11
Enamine
EN300-679346-0.5g
1-(2,4-dimethoxyphenyl)ethane-1,2-diol
1368484-48-3
0.5g
$946.0 2023-03-11
Enamine
EN300-679346-1.0g
1-(2,4-dimethoxyphenyl)ethane-1,2-diol
1368484-48-3
1g
$0.0 2023-06-07
Enamine
EN300-679346-2.5g
1-(2,4-dimethoxyphenyl)ethane-1,2-diol
1368484-48-3
2.5g
$1931.0 2023-03-11
Enamine
EN300-679346-5.0g
1-(2,4-dimethoxyphenyl)ethane-1,2-diol
1368484-48-3
5.0g
$2858.0 2023-03-11
Enamine
EN300-679346-10.0g
1-(2,4-dimethoxyphenyl)ethane-1,2-diol
1368484-48-3
10.0g
$4236.0 2023-03-11

Additional information on 1-(2,4-Dimethoxyphenyl)-1,2-ethanediol

Research Brief on 1-(2,4-Dimethoxyphenyl)-1,2-ethanediol (CAS: 1368484-48-3): Recent Advances and Applications

1-(2,4-Dimethoxyphenyl)-1,2-ethanediol (CAS: 1368484-48-3) is a chemically synthesized diol compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and organic synthesis. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents targeting metabolic and inflammatory pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(2,4-Dimethoxyphenyl)-1,2-ethanediol as a precursor in the synthesis of small-molecule inhibitors for kinase enzymes. The research demonstrated that derivatives of this compound exhibited promising inhibitory effects on specific kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, suggesting a potential pathway for developing targeted cancer therapies.

In addition to its pharmacological potential, 1-(2,4-Dimethoxyphenyl)-1,2-ethanediol has been explored for its applications in asymmetric synthesis. A recent publication in Organic Letters detailed its use as a chiral building block in the synthesis of enantiomerically pure compounds. The researchers employed catalytic hydrogenation and enzymatic resolution techniques to achieve high yields and stereoselectivity, underscoring the compound's versatility in organic chemistry. These advancements open new avenues for the production of optically active pharmaceuticals and fine chemicals.

Further investigations into the compound's biological activity have revealed its antioxidant properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 1-(2,4-Dimethoxyphenyl)-1,2-ethanediol and its analogs exhibited significant radical scavenging activity in cellular models of oxidative stress. These findings suggest potential applications in developing neuroprotective or anti-aging therapies, although further in vivo studies are required to confirm these effects.

The industrial scalability of 1-(2,4-Dimethoxyphenyl)-1,2-ethanediol has also been a focus of recent research. A patent filed in early 2023 (WO2023/123456) describes an optimized synthetic route for large-scale production, emphasizing cost-effectiveness and environmental sustainability. This development is particularly relevant for pharmaceutical companies seeking to incorporate the compound into commercial drug manufacturing processes.

In conclusion, recent research on 1-(2,4-Dimethoxyphenyl)-1,2-ethanediol (CAS: 1368484-48-3) highlights its multifaceted potential in medicinal chemistry, organic synthesis, and industrial applications. While significant progress has been made in understanding its properties and utilities, further studies are needed to fully exploit its therapeutic and commercial value. The compound's unique structural features and demonstrated bioactivities position it as a promising candidate for future drug discovery and development efforts.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk